Cas no 1516988-49-0 (2H-Pyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro-)

• Product Name: 2H-Pyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro-
• CAS No: 1516988-49-0
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5273526
• Update Time: 2025-06-20

2H-Pyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro-
• 4-(1-Amino-2-methylbutan-2-yl)tetrahydro-2h-pyran-4-ol

• Inchi： 1S/C10H21NO2/c1-3-9(2,8-11)10(12)4-6-13-7-5-10/h12H,3-8,11H2,1-2H3
• InChI Key： MDSVEAXVHXKICD-UHFFFAOYSA-N
• SMILES： C1OCCC(C(CN)(C)CC)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2H-Pyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro-

Introduction to 2H-Pyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- (CAS No. 1516988-49-0)

2H-Pyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- is a significant compound in the field of pharmaceutical chemistry, known for its unique structural properties and potential applications in drug development. This compound, identified by the CAS number 1516988-49-0, has garnered attention due to its molecular framework and the functional groups it possesses. The presence of a tetrahydropyran ring system combined with an aminomethyl side chain makes it a versatile intermediate for synthesizing more complex molecules.

The compound's structure consists of a tetrahydropyran core, which is a six-membered saturated heterocycle containing one oxygen atom. This core is highly stable and commonly found in many natural products and pharmaceuticals. The 4-hydroxy group at the 4-position of the tetrahydropyran ring introduces polarity and reactivity, making it a potential site for further functionalization. Additionally, the 1-(aminomethyl)-1-methylpropyl substituent attached to the 4-position adds another layer of complexity, providing both an amine group and a branched alkyl chain that can interact with various biological targets.

In recent years, there has been growing interest in tetrahydropyran derivatives due to their role as key scaffolds in medicinal chemistry. The aminomethyl group in particular is a versatile handle for further derivatization, allowing chemists to attach various pharmacophores or linkers. This flexibility has made such compounds valuable in the design of novel therapeutic agents targeting a wide range of diseases.

One of the most compelling aspects of 2H-Pyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- is its potential as a building block for drug discovery. Researchers have leveraged its structural features to develop molecules with improved pharmacokinetic properties, such as enhanced solubility or bioavailability. For instance, studies have shown that incorporating tetrahydropyran rings into drug candidates can lead to better membrane permeability and reduced metabolic degradation.

Recent advancements in computational chemistry have also highlighted the importance of this compound. Molecular modeling studies indicate that the tetrahydropyran core can adopt multiple conformations, which may influence its interactions with biological targets. By understanding these conformational dynamics, scientists can optimize the compound's binding affinity and selectivity. Additionally, virtual screening techniques have been used to identify potential derivatives of 2H-Pyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- that may exhibit improved therapeutic efficacy.

The hydroxy group at the 4-position is another critical feature that has been extensively studied. Hydroxylated compounds are known to exhibit diverse biological activities, ranging from anti-inflammatory to anticancer effects. In fact, many FDA-approved drugs contain hydroxyl groups as part of their molecular structure. The presence of this group in 2H-Pyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- suggests that it could be a valuable precursor for synthesizing such therapeutic agents.

Furthermore, the amine functionality provided by the 1-(aminomethyl) substituent offers numerous possibilities for chemical modification. Amines are well-known for their ability to form hydrogen bonds and participate in salt formation, which can enhance drug stability and bioavailability. This property has been exploited in various drug formulations to improve solubility and target specificity.

In conclusion, 2H-Pyran-4-ol, 4-[1-(aminomethyl)-1-methylpropyl]tetrahydro- (CAS No. 1516988-49-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising a tetrahydropyran core with both a hydroxy and an amine group—make it an ideal starting point for designing novel therapeutics. As computational methods continue to advance, researchers will be able to more efficiently explore its potential applications, leading to the development of innovative treatments for various diseases.